2-Hydroxy-5-(2-methoxyacetamido)benzoic acid

• IUPAC Name: 2-hydroxy-5-[(2-methoxyacetyl)amino]benzoic acid
• InChI: InChI=1S/C10H11NO5/c1-16-5-9(13)11-6-2-3-8(12)7(4-6)10(14)15/h2-4,12H,5H2,1H3,(H,11,13)(H,14,15)
• InChI Key: HHNDBWBACHJVHR-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC(=C(C=C1)O)C(=O)O
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol

Description

“2-Hydroxy-5-(2-methoxyacetamido)benzoic acid” is a chemical compound with the CAS Number: 926232-20-4. It has a molecular weight of 225.2. The compound is in powder form and is stored at room temperature. Its IUPAC name is 2-hydroxy-5-[(methoxyacetyl)amino]benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11NO5/c1-16-5-9(13)11-6-2-3-8(12)7(4-6)10(14)15/h2-4,12H,5H2,1H3,(H,11,13)(H,14,15). This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry

• Application : Improved ion yields and signal-to-noise ratio in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) by using benzoic acid derivatives as additives. 2-Hydroxy-5-methoxybenzoic acid enhances performance for both proteins and oligosaccharides in MALDI-MS (Karas et al., 1993).

Potentiometric Titration

• Application : Utilized in potentiometric titration as part of artificial neural network calibration for analyzing hydroxycinnamic acids and hydroxylated benzoic acids (Aktaş & Yaşar, 2004).

Adsorption-Based Recovery

• Application : In the adsorption-based recovery of cobalt, chemically modified activated carbon with 2-hydroxy-5-methoxy benzoic acid showed high efficiency in removing Co2+ ions from aqueous solutions (Gunjate et al., 2020).

Biodegradation Research

• Application : In studies of biodegradation, the microbial transformation of benzoxazolinone and benzoxazinone allelochemicals includes compounds like 2-hydroxy-5-(2-methoxyacetamido)benzoic acid. Understanding the transformation of these chemicals is crucial for the exploitation of their allelopathic properties (Fomsgaard et al., 2004).

Electrochemical Studies

• Application : In electrochemical studies, the cleavage of the azo bond in 2-hydroxy-5-sulfophenyl-azo-benzoic acids is significant. The study provides insights into the electrochemical behavior of these compounds and their reduction processes (Mandić et al., 2004).

Industrial Process Scale-Up

• Application : Key in the synthesis of SGLT2 inhibitors for diabetes therapy. A study describes a novel and practical industrial process scale-up for a related compound, demonstrating the importance of such compounds in pharmaceutical manufacturing (Zhang et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302 and H319, indicating that it is harmful if swallowed and causes serious eye irritation. Precautionary measures include avoiding breathing dust and washing skin thoroughly after handling.